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Compound of Interest

5-Acetyl-2-chlorophenylboronic
Compound Name: o
aci

Cat. No.: B1273694

Essential Safety and Handling Guide for 5-Acetyl-2-
chlorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 5-Acetyl-2-chlorophenylboronic acid. The information is synthesized from safety
data sheets of structurally similar compounds to ensure a high standard of laboratory safety.

Immediate Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 5-Acetyl-2-chlorophenylboronic acid is not
readily available, data from analogous compounds like 2-Acetylphenylboronic acid and various
chlorophenylboronic acids indicate a consistent hazard profile. Users should handle this
compound with the assumption that it poses similar risks.

Primary Hazards:
o Skin Irritation: Causes skin irritation upon contact.
e Eye Irritation: Causes serious eye irritation.

o Respiratory Irritation: May cause irritation to the respiratory tract.
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e Harmful if Swallowed: Some analogs are harmful if ingested.

Hazard Classifications (Based on Analog Data)

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin ] H315: Causes
) o Exclamation ) o
Corrosion/Irritatio 2 Warning skin irritation[1]
Mark
n [2]
Serious Eye ) H319: Causes
Exclamation ) .
Damage/Eye 2A Mark Warning serious eye
ar
Irritation irritation[1][2]
Specific target ) H335: May
o Exclamation ] )
organ toxicity 3 Mark Warning cause respiratory
ar
(single exposure) irritation[1][2]
Acute toxicity, Exclamation _ H302: Harmful if
4 Warning
Oral Mark swallowed[3][4]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is paramount to ensure safety when handling 5-
Acetyl-2-chlorophenylboronic acid.

Engineering Controls

o Ventilation: Always handle this compound in a well-ventilated area. For procedures that may
generate dust, a chemical fume hood is mandatory.[1][2]

o Eye Wash and Safety Shower: Ensure that an eyewash station and a safety shower are
readily accessible and in close proximity to the workstation.[1][2]

Personal Protective Equipment (PPE)
The following PPE is required for handling 5-Acetyl-2-chlorophenylboronic acid:
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PPE Category Specification Rationale

Chemical safety goggles or a Protects against dust particles
Eye and Face .
full-face shield.[1][5] and splashes.

Chemical-resistant gloves

Hand (e.g., nitrile, neoprene). Prevents skin contact and
an

Inspect gloves for integrity irritation.

before each use.

A laboratory coat or chemical-

resistant apron. For larger ] )

- ) i Protects skin and clothing from

Body gquantities, chemical-resistant

contamination.
coveralls are recommended.[1]

[5]

For operations with a high

likelihood of dust generation, a  Prevents inhalation of irritating
NIOSH/MSHA-approved dust particles.

respirator should be used.[2][5]

Respiratory

Hygiene Measures

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[1]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

» Remove contaminated clothing promptly and wash it before reuse.[1]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Disposal Plan

Proper disposal of 5-Acetyl-2-chlorophenylboronic acid and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

e Segregation: This compound is a halogenated organic solid. It must be segregated into a
designated "Halogenated Organic Waste" container. Do not mix with non-halogenated waste.

e Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste"
and a list of its contents.

o Container Integrity: Use a compatible, sealed, and properly labeled container for waste
collection. Ensure the exterior of the container remains clean.

o Regulatory Compliance: Dispose of the waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 5-Acetyl-2-
chlorophenylboronic acid.
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Workflow for Handling 5-Acetyl-2-chlorophenylboronic Acid
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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